Cas no 444668-36-4 (2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide)

• Product Name: 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide
• CAS No: 444668-36-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5417984
• PubChem ID: 1645092
• Update Time: 2025-10-29

2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AB01324617-02
• (Z)-2-cyano-3-(4-hydroxyphenyl)-N-propan-2-ylprop-2-enamide
• Z44347335
• 2-cyano-3-(4-hydroxyphenyl)-N-(propan-2-yl)prop-2-enamide
• NCGC00331197-01
• EN300-7515241
• 444668-36-4
• 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide

• Inchi： 1S/C13H14N2O2/c1-9(2)15-13(17)11(8-14)7-10-3-5-12(16)6-4-10/h3-7,9,16H,1-2H3,(H,15,17)
• InChI Key： QGQCYDYTLBYYLI-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(C#N)=CC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.4±45.0 °C(Predicted)
• pka: 9.03±0.30(Predicted)

Additional information on 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide

Introduction to 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide (CAS No. 444668-36-4)

2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide, identified by its CAS number 444668-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyano group, a hydroxyphenyl moiety, and an isobutylamido side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide is highly intriguing from a synthetic chemistry perspective. The cyano group at the 2-position and the hydroxyphenyl substituent at the 3-position create a system with potential for diverse interactions with biological targets. Furthermore, the N-(1-methylethyl)amido group enhances the compound's solubility and stability, which are critical factors in pharmaceutical applications. These structural attributes have positioned this molecule as a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of bioactive molecules that incorporate heterocyclic and aromatic systems. The hydroxyphenyl moiety in 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide is particularly noteworthy, as it is known to exhibit various pharmacological activities. For instance, hydroxylated aromatic compounds have been widely studied for their roles in modulating enzyme activity and receptor binding. This has led to their incorporation into numerous drug candidates targeting conditions such as inflammation, cancer, and neurodegenerative diseases.

The cyano group in this compound also plays a crucial role in its chemical behavior. Cyano-substituted amides are known for their stability under various reaction conditions, making them suitable for multi-step synthetic pathways. Additionally, the cyano group can participate in hydrogen bonding interactions, which can influence the compound's binding affinity to biological targets. These properties make 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide a versatile building block for medicinal chemists.

From a synthetic chemistry standpoint, the preparation of 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide involves sophisticated methodologies that highlight modern advances in organic synthesis. The introduction of the cyano group can be achieved through cyanation reactions, while the hydroxyphenyl moiety can be incorporated via Suzuki-Miyaura cross-coupling or direct functionalization techniques. The N-(1-methylethyl)amido group typically requires amide bond formation strategies, often involving acylation or condensation reactions.

Recent studies have demonstrated the utility of 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide as a precursor in the synthesis of more complex pharmacophores. For example, researchers have explored its use in generating derivatives with enhanced bioavailability or targeted tissue specificity. These derivatives have shown promise in preclinical models for conditions such as cardiovascular disease and metabolic disorders. The flexibility offered by this compound's structure allows for rapid iteration and optimization during drug development.

The pharmacological potential of 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide has been further investigated through computational modeling and experimental screening. High-throughput screening (HTS) campaigns have identified several analogs with improved potency against specific enzymes or receptors. Additionally, molecular docking studies have provided insights into how modifications at different positions of the molecule can enhance its binding affinity and selectivity.

In conclusion, 2-Cyano-3-(4-hydroxyphenyl)-N-(1-methylethyl)-2-propenamide (CAS No. 444668-36-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves cutting-edge methodologies that showcase the progress made in organic synthesis over recent decades. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in drug discovery and development.